![molecular formula C16H15F3N8O2 B12501085 2-(8-amino-9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl)-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol](/img/structure/B12501085.png)
2-(8-amino-9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl)-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol
Overview
Description
2-{8-Imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol is a complex organic compound with a unique structure that combines multiple heterocyclic rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{8-imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol typically involves multi-step organic reactions. The process begins with the preparation of the core triazolo[1,5-d][1,2,4]triazepine ring system, followed by the introduction of the pyrazol-3-ol moiety and the methoxyphenyl and trifluoromethyl substituents. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.
Industrial Production Methods
Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, with adjustments to ensure cost-effectiveness and efficiency. This may include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
2-{8-Imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups.
Scientific Research Applications
Chemistry
In chemistry, 2-{8-imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol is studied for its unique structural properties and potential as a building block for more complex molecules.
Biology
In biological research, this compound may be investigated for its potential as a bioactive molecule, with studies focusing on its interactions with biological targets and its effects on cellular processes.
Medicine
In medicine, the compound could be explored for its potential therapeutic applications, such as its ability to modulate specific biological pathways or its efficacy as a drug candidate for treating various diseases.
Industry
In industry, the compound may find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-{8-imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biological pathways, leading to the compound’s observed effects. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to fully understand its mechanism of action.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other heterocyclic molecules with triazolo and pyrazol structures, such as:
- 2-{8-Imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-phenyl-3-(trifluoromethyl)-4H-pyrazol-3-ol
- 2-{8-Imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-chlorophenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol
Uniqueness
The uniqueness of 2-{8-imino-7H,9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl}-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol lies in its specific combination of functional groups and ring systems, which confer distinct chemical and biological properties
Properties
Molecular Formula |
C16H15F3N8O2 |
|---|---|
Molecular Weight |
408.34 g/mol |
IUPAC Name |
2-(8-amino-9H-[1,2,4]triazolo[1,5-d][1,2,4]triazepin-5-yl)-5-(4-methoxyphenyl)-3-(trifluoromethyl)-4H-pyrazol-3-ol |
InChI |
InChI=1S/C16H15F3N8O2/c1-29-10-4-2-9(3-5-10)11-7-15(28,16(17,18)19)27(25-11)14-24-23-12(20)6-13-21-8-22-26(13)14/h2-5,8,28H,6-7H2,1H3,(H2,20,23) |
InChI Key |
YCCNVVKAEYQHRK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)(C(F)(F)F)O)C3=NN=C(CC4=NC=NN43)N |
Origin of Product |
United States |
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